Dual Antagonism vs. Montelukast
(rac)-ONO-2050297 demonstrates balanced dual antagonism of both CysLT1 and CysLT2 receptors with IC50 values of 17 nM and 0.87 nM, respectively . In contrast, the widely used CysLT1-selective antagonist montelukast exhibits potent CysLT1 inhibition (IC50 = 4.9 nM) but negligible activity at CysLT2 (IC50 > 10,000 nM) [1]. This translates to a >11,500-fold selectivity window for montelukast favoring CysLT1, whereas (rac)-ONO-2050297 achieves effective blockade of both receptors within a single-digit nanomolar range.
| Evidence Dimension | CysLT1 vs. CysLT2 receptor antagonism (IC50) |
|---|---|
| Target Compound Data | CysLT1: 17 nM; CysLT2: 0.87 nM |
| Comparator Or Baseline | Montelukast: CysLT1 IC50 = 4.9 nM; CysLT2 IC50 > 10,000 nM |
| Quantified Difference | (rac)-ONO-2050297 CysLT2 potency is >11,500-fold greater than montelukast; CysLT1 potency is ~3.5-fold lower |
| Conditions | Human CysLT1 expressed in CHO cells; human CysLT2 expressed in HEK293 cells; LTD4-induced intracellular calcium mobilization assay |
Why This Matters
Researchers studying CysLT2-dependent pathophysiology or dual receptor synergy cannot use montelukast as a valid comparator; (rac)-ONO-2050297 is required for experiments where CysLT2 blockade is essential.
- [1] Cayman Chemical. Montelukast (Item No. 10008318) [Product Datasheet]. IC50 = 4.9 nM (CysLT1); IC50 > 10,000 nM (CysLT2). View Source
